Cas no 2413900-84-0 (tert-butyl N-[2-hydroxy-2-(trifluoromethyl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[2-hydroxy-2-(trifluoromethyl)cyclohexyl]carbamate
• CAS No: 2413900-84-0
• MF: C₁₂H₂₀F₃NO₃
• MW: 283.287314414978
• CID: 6100543
• PubChem ID: 165768431
• Update Time: 2025-10-30

tert-butyl N-[2-hydroxy-2-(trifluoromethyl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6764907
• tert-butyl N-[2-hydroxy-2-(trifluoromethyl)cyclohexyl]carbamate
• 2413900-84-0

• Inchi： 1S/C12H20F3NO3/c1-10(2,3)19-9(17)16-8-6-4-5-7-11(8,18)12(13,14)15/h8,18H,4-7H2,1-3H3,(H,16,17)
• InChI Key： ZBKPFNWQCVTSMY-UHFFFAOYSA-N
• SMILES： FC(C1(CCCCC1NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 283.13952799g/mol
• Monoisotopic Mass: 283.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[2-hydroxy-2-(trifluoromethyl)cyclohexyl]carbamate

Introduction to tert-butyl N-[2-hydroxy-2-(trifluoromethyl)cyclohexyl]carbamate (CAS No. 2413900-84-0)

tert-butyl N-[2-hydroxy-2-(trifluoromethyl)cyclohexyl]carbamate (CAS No. 2413900-84-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a hydroxy-functionalized cyclohexyl ring, and a trifluoromethyl moiety. These structural elements contribute to its potential utility in various biological and medicinal applications.

The chemical structure of tert-butyl N-[2-hydroxy-2-(trifluoromethyl)cyclohexyl]carbamate is particularly noteworthy due to the presence of the trifluoromethyl group, which is known for its electron-withdrawing properties and can significantly influence the compound's reactivity and biological activity. The hydroxy group on the cyclohexyl ring adds further complexity, potentially affecting the compound's solubility and interaction with biological targets.

In recent years, there has been a growing interest in the development of compounds with multifunctional groups, such as those found in tert-butyl N-[2-hydroxy-2-(trifluoromethyl)cyclohexyl]carbamate. This interest is driven by the need for more effective and selective therapeutic agents. The tert-butyl carbamate moiety, in particular, is known for its ability to modulate protein-protein interactions and enzyme activities, making it a valuable scaffold in drug design.

The synthesis of tert-butyl N-[2-hydroxy-2-(trifluoromethyl)cyclohexyl]carbamate typically involves several steps, including the formation of the cyclohexyl ring, introduction of the trifluoromethyl group, and final coupling with the tert-butyl carbamate. These synthetic pathways are well-documented in the literature and have been optimized to achieve high yields and purity. The choice of synthetic methods can significantly impact the overall efficiency and cost-effectiveness of large-scale production.

In terms of biological activity, tert-butyl N-[2-hydroxy-2-(trifluoromethyl)cyclohexyl]carbamate has shown promising results in various preclinical studies. For instance, it has been evaluated for its potential as an inhibitor of specific enzymes involved in metabolic pathways. The compound's ability to selectively target these enzymes without causing significant off-target effects makes it an attractive candidate for further development.

One area where tert-butyl N-[2-hydroxy-2-(trifluoromethyl)cyclohexyl]carbamate has shown particular promise is in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that this compound can modulate key signaling pathways associated with neuronal survival and function. This property is crucial for developing therapies that can slow down or halt the progression of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of tert-butyl N-[2-hydroxy-2-(trifluoromethyl)cyclohexyl]carbamate have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring that the compound reaches its intended target in sufficient concentrations. Additionally, its stability under physiological conditions is an important factor that contributes to its potential therapeutic utility.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the delivery and bioavailability of tert-butyl N-[2-hydroxy-2-(trifluoromethyl)cyclohexyl]carbamate. Prodrug approaches involve modifying the compound to enhance its pharmacological properties while maintaining or improving its efficacy. These modifications can include altering solubility, permeability, or stability to optimize drug performance.

In conclusion, tert-butyl N-[2-hydroxy-2-(trifluoromethyl)cyclohexyl]carbamate (CAS No. 2413900-84-0) represents a promising compound with a unique combination of structural features that make it a valuable candidate for further research and development in medicinal chemistry. Its potential applications in treating neurodegenerative diseases and other conditions highlight its significance in modern pharmaceutical science. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.